2-(2-ethyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile

• IUPAC Name: 2-(2-ethyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)acetonitrile
• InChI: InChI=1S/C10H14N4/c1-2-9-7-10-8-13(4-3-11)5-6-14(10)12-9/h7H,2,4-6,8H2,1H3
• InChI Key: QGWJKKCLFRYATK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2CCN(CC2=C1)CC#N
• Molecular Formula: C10H14N4
• Molecular Weight: 190.25 g/mol

Description

2-(2-ethyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile, also known as EDHP, is an organic compound that has recently become the focus of scientific research due to its potential applications in a variety of fields. EDHP is a heterocyclic compound consisting of two nitrogen atoms, two oxygen atoms, and a carbon-nitrogen double bond. It is a colorless, odorless, and slightly soluble solid at room temperature. EDHP has been found to have numerous applications in the fields of chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Green Solvent-Free Synthesis Techniques

The green chemistry approach to synthesizing pyrazole derivatives, including methods that potentially overlap with the synthesis pathways of the compound , emphasizes solvent-free reactions. For example, pyrano[2,3-c]pyrazoles have been obtained through a solvent-free process, highlighting an environmentally friendly synthesis methodology that may be applicable to related compounds (Al-Matar et al., 2010).

Molecular Docking and In Vitro Screening

Research involving pyrazole derivatives extends to their molecular docking and in vitro screening for various biological activities. Studies have prepared novel pyridine and fused pyridine derivatives from related compounds, assessing them for antimicrobial and antioxidant activities. This kind of research indicates the potential biomedical applications of pyrazole derivatives (Flefel et al., 2018).

Antimicrobial and Antifungal Activities

Pyrazoline and pyrazole derivatives synthesized from unsaturated ketones have been evaluated for their antimicrobial properties. Such studies demonstrate the compound's potential in developing new antimicrobial agents, underscoring the relevance of pyrazole chemistry in addressing drug resistance (Hassan, 2013).

Synthesis and Characterization for Anticancer Applications

The synthesis of novel pyrazine derivatives, including those with structural similarities to the compound of interest, has been explored for their anticancer activities. Research in this area focuses on creating compounds with potential efficacy against cancer cell lines, such as A549 lung cancer cells, indicating the compound's importance in medicinal chemistry research (Xie et al., 2008).

Catalyst-Free Combinatorial Library Synthesis

Advancements in the synthesis of pyrazole derivatives also include catalyst-free methods that contribute to the development of combinatorial libraries of compounds. This approach facilitates the discovery of new molecules with potential applications in drug development and other areas of chemical research (Kumaravel & Vasuki, 2009).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes, which could potentially be the targets of this compound .

Mode of Action

This interaction could involve binding to the target, inhibiting its activity, or modulating its function .

Biochemical Pathways

Based on the known effects of similar compounds, it could potentially influence a variety of biochemical pathways .

Pharmacokinetics

Its metabolism and excretion would likely depend on the specific enzymes present in the body .

Result of Action

Based on the known effects of similar compounds, it could potentially have a variety of effects at the molecular and cellular level .

Action Environment

Environmental factors such as temperature, pH, and the presence of other molecules could potentially influence the action, efficacy, and stability of 2-(2-ethyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)acetonitrile .